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Abstract

Tritridecyl trimellitate, identified by CAS number 94109-09-8, is a triester of tridecyl alcohol and
trimellitic acid.[1][2] Predominantly utilized in the cosmetics and personal care industries, it
functions as an emollient, film-forming agent, and texture enhancer.[2][3] Its properties make it
a viable substitute for mineral oil in various formulations. While its primary applications are in
skincare and color cosmetics, this technical guide aims to provide an in-depth overview of its
chemical identity, physicochemical properties, synthesis, and safety data, with a perspective
towards its potential, though currently underexplored, applications in the pharmaceutical
sciences.

Chemical Identity and Physicochemical Properties

Tritridecyl trimellitate is a high molecular weight ester characterized as a clear, colorless to
slightly yellow, viscous, and odorless liquid.[3][4] It is insoluble in water but soluble in oils and
organic solvents.[3] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Tritridecyl Trimellitate
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Property Value Reference(s)
CAS Number 94109-09-8 [4]
Molecular Formula C48H8406 [5]
Molecular Weight 757.18 g/mol [6]
Tritridecyl benzene-1,2,4-
IUPAC Name ] [6]
tricarboxylate

1,2,4-Benzenetricarboxylic
acid, tritridecyl ester;

Synonyms o [4]
Tri(tridecyl) benzene-1,2,4-

tricarboxylate

Clear, colorless to pale yellow
Appearance ] o [3114]
viscous liquid

Odor Practically odorless [3]

- Insoluble in water; Soluble in
Solubility ) ] [3]
oils and organic solvents

Flash Point 286 °C [6]
Density 0.949 g/cm?3 [6]
Log P (Octanol/Water Partition
B >5.94 [4]
Coefficient)
Synthesis

The synthesis of tritridecyl trimellitate is typically achieved through the esterification of trimellitic
anhydride with tridecyl alcohol. A patented method outlines a straightforward process that offers
a high yield.[1]

Experimental Protocol for Synthesis

The synthesis involves the following steps:[1]
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e Reactant Charging: Trimellitic anhydride and tridecyl alcohol are added to a reaction vessel
in a molar ratio of 1:3 to 1:5.

o Catalyst Addition: A suitable catalyst, such as sulfuric acid (approximately 2% of the total
mass of the reactants), is introduced into the mixture.

 Esterification and Dehydration: The reaction is carried out under a nitrogen atmosphere at a
temperature of 190-220 °C. Water generated during the reaction is continuously removed
using a water separator. The reaction proceeds until no more water is produced.

o Dealcoholization: The temperature is then reduced to 120 °C, and unreacted tridecyl alcohol
is removed by vacuum distillation.

« Purification: After cooling to 90 °C, the product is purified by washing with water, followed by
extraction and drying to yield tritridecyl trimellitate.

The reported total yield for this process is above 85%.[1]
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Target Compound Analogue Compound

Tritridecyl Trimellitate Tri(2-ethylhexyl) trimellitate

(CAS 94109-09-8) (CAS 3319-31-1)

Available Toxicological Data

Extensive Data:
- Repeated Dose Toxicity
- Developmental Toxicity
- Genotoxicity

Limited Data:
- Acute Oral Toxicity
- Skin/Eye Irritation
- Sensitization

Read-across due to
structural similarity

Safdty Conclusion

Safe for cosmetic use

when non-irritating

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trimellitate (CAS Bumber: 94109-09-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442053#monotridecyl-trimellitate-cas-number-
94109-09-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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